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Compound of Interest

Methyl 2-
Compound Name:
(sulfamoylmethyl)benzoate

Cat. No.: B053720

In-Depth Technical Guide: Methyl 2-
(sulfamoylmethyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound Methyl 2-
(sulfamoylmethyl)benzoate, focusing on its identifiers, chemical properties, and available
data. This information is crucial for researchers and professionals involved in chemical
synthesis, drug discovery, and development.

Core Compound Identifiers

Methyl 2-(sulfamoylmethyl)benzoate is a distinct chemical entity with a range of identifiers
used across various chemical databases and regulatory bodies. The primary identifier for this
compound is its CAS number, which is 112941-26-1.[1][2] This number is a unique numerical
identifier assigned by the Chemical Abstracts Service (CAS) to every chemical substance
described in the open scientific literature.

A comprehensive list of identifiers for Methyl 2-(sulfamoylmethyl)benzoate is provided in the
table below, offering a quick reference for database searches and regulatory submissions.
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Identifier Type Value

CAS Number 112941-26-1

PubChem CID 13958774

IUPAC Name methyl 2-(sulfamoylmethyl)benzoate

INChl=1S/COH11NO4S/c1-14-9(11)8-5-3-2-4-
InChl 7(8)6-15(10,12)13/h2-5H,6H2,1H3,
(H2,10,12,13)

InChlKey DBOUFTHAEAVMJC-UHFFFAQY SA-N
SMILES COC(=0)C1=CC=CC=C1CS(=0)(=O)N
Molecular Formula C9H11NO4S

Molecular Weight 229.26 g/mol

European Community (EC) Number 419-010-5, 680-239-0

DSSTox Substance 1D DTXSID20879518

Source: PubChem, European Chemicals Agency (ECHA)[1]

Chemical and Physical Properties

Understanding the physicochemical properties of a compound is fundamental for its application
in research and development. The following table summarizes the key computed and
experimental properties of Methyl 2-(sulfamoylmethyl)benzoate.
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Property Value

Molecular Weight 229.26 g/mol
Molecular Formula C9H11NO4S
XLogP3-AA 0.9

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 4

Exact Mass 229.04087901 Da
Monoisotopic Mass 229.04087901 Da
Topological Polar Surface Area 94.8 A2

Heavy Atom Count 15

Formal Charge 0

Complexity 319

Isotope Atom Count 0

Defined Atom Stereocenter Count 0

Undefined Atom Stereocenter Count 0

Defined Bond Stereocenter Count 0

Undefined Bond Stereocenter Count 0
Covalently-Bonded Unit Count 1

Compound Is Canonicalized Yes

Source: PubChem[1]

Synonyms and Alternative Names
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In scientific literature and commercial listings, Methyl 2-(sulfamoylmethyl)benzoate may be

referred to by several alternative names. Awareness of these synonyms is essential for

comprehensive literature searches.

Synonym

o-Carbomethoxybenzyl sulfonamide

Methyl 2-(Aminosulfonylmethyl)benzoate

Benzoic acid, 2-((aminosulfonyl)methyl)-, methyl ester

Benzoic acid, 2-[(aminosulfonyl)methyl]-, methyl ester

2-(Methyl formate)benzyl sulfonamide

Methyl 2-((aminosulfonyl)methyl)benzoate

2-Carbomethoxybenzylsulfonamide

methyl-a-aminosulfonyl-o-toluate

2-methoxycarbonylbenzylsulfonamide

2-(Carbomethoxybenzyl sulfonamide

(2-methoxycarbonylbenzyl)sulfonamide

Methyl 2-[(sulfamoyl)methyl]lbenzoate

2-(sulfamoylmethyl)benzoic acid methyl ester

2-(Aminosulfonylmethyl)benzoic Acid Methyl Ester

Source: PubChem, CymitQuimica[1][2]

Logical Relationship of Identifiers

The various identifiers for a chemical compound are interconnected, providing different layers

of information from a simple numerical tag to a complete structural description. The following

diagram illustrates the logical flow from the common name to the detailed structural identifiers.
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CAS: 112941-26-1

Methyl 2-(sulfamoylmethy)benzoate

SMILES: COC(=0)C1=CC=CC=C1CS(=0)(=0)N

Click to download full resolution via product page

Caption: Logical flow from the common chemical name to its structural identifiers.

Experimental Protocols

Currently, detailed, publicly available experimental protocols for the synthesis or use of Methyl
2-(sulfamoylmethyl)benzoate in specific assays or biological systems are limited. While some
patents describe its synthesis, they do not provide the level of detail required for replication in a
research setting. Researchers interested in the synthesis of this compound may refer to
patents in the field of organic compound synthesis for general guidance.[3][4][5]

Signaling Pathways and Biological Activity

As of the date of this guide, there is no significant information available in the public domain
regarding the specific biological activity of Methyl 2-(sulfamoylmethyl)benzoate or its
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involvement in any signaling pathways. Further research is required to elucidate its potential
pharmacological or biological roles.

This guide serves as a foundational resource for professionals working with Methyl 2-
(sulfamoylmethyl)benzoate. For the most current information, it is recommended to consult
the primary chemical databases and scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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